![molecular formula C24H23N5O4 B2511287 methyl 4-(2-(1-(3,4-dimethylphenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamido)benzoate CAS No. 942009-48-5](/img/structure/B2511287.png)
methyl 4-(2-(1-(3,4-dimethylphenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-(2-(1-(3,4-dimethylphenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C24H23N5O4 and its molecular weight is 445.479. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Utilizing Methyl Ester Derivatives
Methyl ester derivatives, such as Methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate, have been explored for the synthesis of various heterocyclic systems. These systems include fused pyrimidinones and pyridazinones, demonstrating the versatility of methyl ester derivatives in constructing complex heterocyclic frameworks. The selective removal of protective groups further allows the generation of amino-substituted heterocycles, showcasing the synthetic utility of these compounds in medicinal chemistry and drug design (Toplak et al., 1999).
Applications in Heterocyclic System Synthesis
The reactivity of similar compounds has been harnessed to synthesize a variety of heterocyclic systems. For instance, reactions with heterocyclic α-amino compounds have led to the preparation of azolo- and azinopyrimidines, contributing to the diverse methodologies available for constructing pharmacologically relevant heterocycles. This illustrates the potential of such methyl ester derivatives in expanding the toolkit for heterocyclic chemistry, which is foundational in the development of new therapeutic agents (Stanovnik et al., 1990).
Role in Generating Fused Heterocyclic Systems
Moreover, compounds like Methyl 2-[bis(acetyl)ethenyl]aminopropenoate have been utilized to generate fused heterocyclic systems, including pyrido[1,2-a]pyrimidones and thiazolo[3,2-a]pyrimidones. These findings underscore the importance of such derivatives in accessing diverse heterocyclic structures, which are crucial scaffolds in many drugs and biologically active molecules (Selič & Stanovnik, 1997).
Contribution to Antimicrobial and Antioxidant Research
In addition to their synthetic applications, these compounds have been investigated for biological activities. For example, novel pyridine and fused pyridine derivatives, starting from dimethylphenyl-substituted pyridine derivatives, have been synthesized and evaluated for antimicrobial and antioxidant activities. This highlights the potential of these chemical frameworks in contributing to the discovery and development of new antimicrobial and antioxidant agents, addressing ongoing challenges in treating infections and oxidative stress-related diseases (Flefel et al., 2018).
Properties
IUPAC Name |
methyl 4-[[2-[1-(3,4-dimethylphenyl)-4-methyl-7-oxopyrazolo[3,4-d]pyridazin-6-yl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N5O4/c1-14-5-10-19(11-15(14)2)29-22-20(12-25-29)16(3)27-28(23(22)31)13-21(30)26-18-8-6-17(7-9-18)24(32)33-4/h5-12H,13H2,1-4H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXCCZKHJSRWHEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=NN(C3=O)CC(=O)NC4=CC=C(C=C4)C(=O)OC)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.